Cas no 2387597-59-1 (6-ethynyl-3-azabicyclo[4.1.0]heptane;hydrochloride)

• Product Name: 6-ethynyl-3-azabicyclo[4.1.0]heptane;hydrochloride
• CAS No: 2387597-59-1
• MF: C₈H₁₂ClN
• MW: 157.640581130981
• CID: 5269330
• Update Time: 2026-03-09

6-ethynyl-3-azabicyclo[4.1.0]heptane;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[4.1.0]heptane, 6-ethynyl-, hydrochloride (1:1)
• 6-ethynyl-3-azabicyclo[4.1.0]heptane;hydrochloride

• Inchi： 1S/C8H11N.ClH/c1-2-8-3-4-9-6-7(8)5-8;/h1,7,9H,3-6H2;1H
• InChI Key： FFRYPUGOSXSKNT-UHFFFAOYSA-N
• SMILES： C(C12CCNCC1C2)#C.Cl

Additional information on 6-ethynyl-3-azabicyclo[4.1.0]heptane;hydrochloride

Research Briefing on 6-Ethynyl-3-azabicyclo[4.1.0]heptane Hydrochloride (CAS: 2387597-59-1)

6-Ethynyl-3-azabicyclo[4.1.0]heptane hydrochloride (CAS: 2387597-59-1) is a structurally unique bicyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its azabicyclo[4.1.0]heptane core and ethynyl functional group, has shown promise in various therapeutic applications, particularly in the development of novel enzyme inhibitors and receptor modulators. Recent studies have explored its potential in targeting neurological disorders and infectious diseases, leveraging its ability to interact with specific biological pathways.

One of the key areas of research involving 6-ethynyl-3-azabicyclo[4.1.0]heptane hydrochloride is its role as a building block in the synthesis of more complex pharmacophores. Its rigid bicyclic structure and reactive ethynyl group make it an attractive candidate for click chemistry applications, enabling the rapid assembly of diverse molecular libraries. Recent publications have highlighted its use in the development of covalent inhibitors, where the ethynyl moiety facilitates selective binding to target proteins through irreversible or reversible covalent interactions.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor for the synthesis of potent gamma-aminobutyric acid (GABA) receptor modulators. The study revealed that derivatives of 6-ethynyl-3-azabicyclo[4.1.0]heptane hydrochloride exhibited high affinity for GABA_A receptors, suggesting potential applications in the treatment of anxiety and epilepsy. The researchers employed a combination of molecular docking and in vitro assays to validate the compound's binding mode and functional activity.

Another notable application of this compound is in the field of antimicrobial drug discovery. A recent preprint on bioRxiv reported its incorporation into novel small-molecule inhibitors targeting bacterial efflux pumps. The study found that the compound's bicyclic scaffold enhanced membrane permeability, while the ethynyl group allowed for strategic modifications to improve binding affinity. These findings underscore the versatility of 6-ethynyl-3-azabicyclo[4.1.0]heptane hydrochloride in addressing drug resistance challenges.

Despite its promising applications, the compound's pharmacokinetic properties remain an area of active investigation. Preliminary data suggest that its bioavailability and metabolic stability may require optimization for clinical translation. Researchers are exploring prodrug strategies and formulation approaches to overcome these limitations. Additionally, safety profiling studies are underway to assess its toxicity and off-target effects.

In conclusion, 6-ethynyl-3-azabicyclo[4.1.0]heptane hydrochloride represents a valuable tool in medicinal chemistry, with diverse applications ranging from neuroscience to infectious disease. Its unique structural features and reactivity profile continue to inspire innovative research, positioning it as a compound of interest for future drug development efforts. Ongoing studies are expected to further elucidate its therapeutic potential and refine its utility in targeted therapies.